Cas no 1353974-24-9 (tert-Butyl 4-(6-(cyclopropylamino)pyrimidin-4-yl)piperazine-1-carboxylate)

• Product Name: tert-Butyl 4-(6-(cyclopropylamino)pyrimidin-4-yl)piperazine-1-carboxylate
• CAS No: 1353974-24-9
• MF: C₁₆H₂₅N₅O₂
• MW: 319.40200304985
• MDL: MFCD21098664
• CID: 2091394
• PubChem ID: 66569818
• Update Time: 2025-11-01

tert-Butyl 4-(6-(cyclopropylamino)pyrimidin-4-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(6-(cyclopropylamino)pyrimidin-4-yl)piperazine-1-carboxylate
• tert-Butyl4-(6-(cyclopropylamino)pyrimidin-4-yl)piperazine-1-carboxylate
• DB-252778
• 1353974-24-9
• 4-(6-Cyclopropylamino-pyrimidin-4-yl)-piperazine-1-carboxylic acid tert-butyl ester
• AKOS024463103
• tert-butyl 4-[6-(cyclopropylamino)pyrimidin-4-yl]piperazine-1-carboxylate
• G67392

• MDL： MFCD21098664
• Inchi： 1S/C16H25N5O2/c1-16(2,3)23-15(22)21-8-6-20(7-9-21)14-10-13(17-11-18-14)19-12-4-5-12/h10-12H,4-9H2,1-3H3,(H,17,18,19)
• InChI Key： IXHOHSHMARMPTL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C2=CC(=NC=N2)NC2CC2)CC1)=O

Computed Properties

• Exact Mass: 319.20082506g/mol
• Monoisotopic Mass: 319.20082506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 70.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on tert-Butyl 4-(6-(cyclopropylamino)pyrimidin-4-yl)piperazine-1-carboxylate

tert-Butyl 4-(6-(cyclopropylamino)pyrimidin-4-yl)piperazine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 4-(6-(cyclopropylamino)pyrimidin-4-yl)piperazine-1-carboxylate, identified by the CAS number 1353974-24-9, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.

The molecular structure of this compound is characterized by a piperazine ring, which is a six-membered ring containing two nitrogen atoms. This ring is substituted at the 4-position with a pyrimidine moiety, which itself is substituted at the 6-position with a cyclopropylamino group. The tert-butyl ester group attached to the piperazine ring adds to the molecule's complexity and potentially enhances its pharmacokinetic properties. This combination of structural elements contributes to the compound's versatility and bioactivity.

Recent research has focused on the biological evaluation of this compound, particularly its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cell signaling pathways, making them attractive targets for drug development. Studies have demonstrated that this compound exhibits potent inhibitory activity against several kinases, including those implicated in cancer and inflammatory diseases. Its ability to selectively target these enzymes without affecting other cellular processes suggests a high therapeutic index.

In addition to its kinase inhibitory properties, this compound has also been investigated for its potential anti-inflammatory effects. Experimental data indicate that it can suppress the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), in vitro. These findings suggest that it may have applications in treating conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the pyrimidine ring via nucleophilic substitution reactions and the subsequent functionalization with the cyclopropylamino group. The tert-butyl ester group is introduced to enhance solubility and stability during the synthesis process. Optimization of these steps has led to improved yields and purity, making large-scale production feasible.

From an analytical standpoint, this compound has been thoroughly characterized using modern spectroscopic techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses confirm its molecular structure and purity, ensuring its suitability for biological testing and preclinical studies. The compound's physical properties, such as melting point and solubility, have also been determined, providing valuable information for formulation development.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies reveal that it interacts with key residues in the active site of target kinases, providing insights into its binding mode and selectivity. Such computational approaches are invaluable for guiding further optimization of the compound's structure to enhance its potency and pharmacokinetic profile.

In terms of pharmacokinetics, preliminary studies indicate that this compound exhibits moderate absorption and distribution properties in preclinical models. Its stability in plasma suggests that it may have favorable bioavailability when administered orally or parenterally. However, further studies are required to fully characterize its pharmacokinetic profile and assess its suitability for clinical use.

The safety profile of this compound has also been evaluated through acute toxicity studies in rodents. Results indicate that it is well-tolerated at doses up to 50 mg/kg, with no significant adverse effects observed. These findings provide encouraging evidence for its potential use in humans, although long-term toxicity studies will be necessary before clinical trials can commence.

In conclusion, tert-butyl 4-(6-(cyclopropylamino)pyrimidin-4-yl)piperazine-1-carboxylate represents a promising candidate for drug development due to its unique structural features and diverse biological activities. Ongoing research continues to explore its therapeutic potential across various disease states, while efforts are underway to optimize its pharmacokinetic properties for clinical application.